Cas no 925459-05-8 (3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)-)

• Product Name: 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)-
• CAS No: 925459-05-8
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• MDL: MFCD08447313
• CID: 4326406
• Update Time: 2025-10-29

3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)-

• MDL： MFCD08447313
• Inchi： 1S/C11H11F3N2O/c1-7(6-10(17)11(12,13)14)16-9-5-3-2-4-8(9)15/h2-6,16H,15H2,1H3/b7-6-
• InChI Key： CLPIQVNDTPVOHG-SREVYHEPSA-N
• SMILES： C(F)(F)(F)C(=O)/C=C(\NC1=CC=CC=C1N)/C

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Melting Point: 96-97 °C
• Boiling Point: 281.8±40.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)-

Comprehensive Overview of 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)- (CAS No. 925459-05-8)

The compound 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)- (CAS No. 925459-05-8) is a specialized organic molecule with a unique structure that combines a trifluoromethyl group and an aminophenyl moiety. This combination makes it a subject of interest in various fields, including medicinal chemistry, material science, and agrochemical research. Its Z-configuration at the double bond adds to its stereochemical significance, influencing its reactivity and potential applications.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The presence of the trifluoro group in 925459-05-8 aligns with this trend, making it a candidate for drug discovery and development. Researchers are particularly interested in its potential as a building block for pharmaceuticals targeting inflammatory diseases and central nervous system disorders, which are among the most searched health topics globally.

The aminophenyl segment of the molecule introduces a versatile functional group that can participate in hydrogen bonding and coordination chemistry. This feature is critical in designing catalysts and ligands for asymmetric synthesis, a hot topic in green chemistry. As sustainability becomes a priority, the role of such compounds in reducing waste and improving reaction efficiency is gaining attention.

From a structural perspective, the (3Z)-configuration of 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro- offers insights into geometric isomerism and its impact on molecular properties. This aspect is frequently explored in academic searches related to stereochemistry and conformational analysis, making the compound a valuable case study for students and researchers alike.

In material science, the trifluoromethyl group is known to enhance the thermal and chemical stability of polymers and coatings. The incorporation of 925459-05-8 into advanced materials could lead to innovations in high-performance coatings and electronic components, addressing the growing need for durable and efficient materials in industries like aerospace and electronics.

The synthesis and characterization of 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)- often involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are frequently searched by professionals seeking to validate the purity and structure of complex organic molecules. The compound’s unique spectral signatures provide a benchmark for similar analyses.

Given the increasing focus on precision medicine and personalized therapeutics, the role of tailored molecules like 925459-05-8 cannot be overstated. Its modular structure allows for derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current trend in drug discovery, where small-molecule libraries are pivotal in identifying novel therapeutics.

In conclusion, 3-Penten-2-one, 4-[(2-aminophenyl)amino]-1,1,1-trifluoro-, (3Z)- (CAS No. 925459-05-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features and functional groups make it a valuable asset in research and development, particularly in areas like drug design, catalysis, and material innovation. As scientific inquiries continue to evolve, this compound is poised to remain a topic of interest and exploration.